1-Methoxy-4,5-dinitronaphthalene

• CAS RN: 91135-92-1
• Molecular Formula: C11H8N2O5
• Molecular Weight: 248.19 g/mol
• IUPAC Name: 1-methoxy-4,5-dinitronaphthalene
• InChI: InChI=1S/C11H8N2O5/c1-18-10-6-5-9(13(16)17)11-7(10)3-2-4-8(11)12(14)15/h2-6H,1H3
• InChI Key: HERPVWGXVFBZOV-UHFFFAOYSA-N
• SMILES: COC1=C2C=CC=C(C2=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

1-Methoxy-4,5-dinitronaphthalene (also known as MNDN) is a nitroaromatic compound that has been extensively studied for its potential applications in scientific research. MNDN has been found to possess a range of biochemical and physiological effects, making it a valuable tool for investigating various biological pathways and processes. In

Mechanism Of Action

The mechanism of action of MNDN involves its reaction with ROS, resulting in the formation of a fluorescent product. The fluorescence intensity is directly proportional to the amount of ROS present in the sample, enabling their quantification. MNDN has been found to react with a range of ROS, including hydrogen peroxide, superoxide, and peroxynitrite.

Biochemical And Physiological Effects

MNDN has been found to possess a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by increasing ROS levels, making it a potential anticancer agent. MNDN has also been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This makes MNDN a potential therapeutic agent for the treatment of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

MNDN has several advantages for use in lab experiments. It is highly sensitive and selective for detecting ROS, making it a valuable tool for investigating oxidative stress-related disorders. MNDN is also relatively easy to synthesize and purify, making it readily available for use in research. However, there are also some limitations to its use. MNDN is a relatively toxic compound and must be handled with care. Its fluorescence properties can also be affected by various factors such as pH and temperature, requiring careful optimization of experimental conditions.

Future Directions

There are several future directions for the use of MNDN in scientific research. One potential application is in the development of new anticancer agents. MNDN has been found to induce apoptosis in cancer cells, and further research could lead to the development of more effective anticancer drugs. Another potential direction is in the development of new diagnostic tools for oxidative stress-related disorders. MNDN's high sensitivity and selectivity for detecting ROS make it a valuable tool for developing new diagnostic tests. Finally, further research could be conducted to optimize the synthesis and purification of MNDN, making it more readily available for use in scientific research.
Conclusion:
In conclusion, 1-Methoxy-4,5-dinitronaphthalene is a valuable tool for investigating various biological pathways and processes. Its high sensitivity and selectivity for detecting ROS make it a valuable tool for investigating oxidative stress-related disorders. However, its toxicity and fluorescence properties must be carefully considered when using it in lab experiments. Further research could lead to the development of new anticancer agents and diagnostic tools for oxidative stress-related disorders.

Synthesis Methods

The synthesis of MNDN involves the nitration of 1-methoxy-2-naphthol with a mixture of nitric and sulfuric acid. This results in the formation of 1-methoxy-4,5-dinitronaphthalene, which can be further purified using various techniques such as recrystallization and column chromatography. The purity of the final product is critical for its use in scientific research applications.

Scientific Research Applications

MNDN has been extensively studied for its potential applications in scientific research. One of its primary uses is as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems. ROS play a critical role in various physiological and pathological processes, and their detection is essential for understanding these processes. MNDN has been found to be highly sensitive and selective for detecting ROS, making it a valuable tool for investigating oxidative stress-related disorders such as Alzheimer's disease, Parkinson's disease, and cancer.